Cas no 338747-73-2 (3-tert-butyl-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine)

• Product Name: 3-tert-butyl-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine
• CAS No: 338747-73-2
• CID: 4647497
• Update Time: 2025-10-30

3-tert-butyl-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 3-tert-butyl-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine

Recent Advances in the Study of 3-tert-butyl-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine (CAS: 338747-73-2)

The compound 3-tert-butyl-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine (CAS: 338747-73-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. The presence of the tert-butyl group and the methoxybenzenesulfonyl moiety in its structure has been shown to confer enhanced stability and bioavailability, making it a promising scaffold for drug development. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 3-tert-butyl-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine exhibits notable activity against a range of biological targets. Specifically, it has shown inhibitory effects on certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may modulate key signaling pathways associated with neurodegenerative diseases, opening new avenues for therapeutic intervention.

Further investigations into the pharmacokinetic and pharmacodynamic properties of this compound are underway. Early results suggest favorable absorption and distribution profiles, with minimal off-target effects. However, comprehensive toxicological studies are still required to assess its safety and efficacy in clinical settings. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives based on this scaffold.

In conclusion, 3-tert-butyl-4-(4-methoxybenzenesulfonyl)-3,4-dihydro-2H-1,4-benzoxazine represents a promising candidate for further research in drug discovery. Its unique chemical structure and demonstrated biological activity make it a valuable tool for exploring new therapeutic strategies. Future studies should focus on elucidating its mechanism of action and optimizing its pharmacological properties to enhance its clinical potential.